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Compound of Interest

Compound Name: CAY10599

Cat. No.: B8054773 Get Quote

Executive Summary
CAY10599 is a high-affinity, selective agonist for the nuclear receptor PPAR

(EC

= 0.05

M).[1][2] Unlike non-selective agonists that may activate PPAR

or PPAR

at physiological concentrations, CAY10599 maintains significant selectivity (80-fold over PPAR

and >200-fold over PPAR

).[1] It is primarily utilized in metabolic disease research, specifically for investigating insulin
sensitization, adipocyte differentiation, and anti-inflammatory signaling pathways.

Chemical Identity & Physicochemical Properties
Accurate molecular characterization is critical for stoichiometry calculations in assay

preparation.[1]
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Property Specification

Product Name CAY10599

CAS Number 1143573-33-4

Molecular Formula

C

H

NO

Molecular Weight 591.7 Da

Formulation Crystalline Solid

Purity 98%

299 nm

Structural Identification
Formal Name: 2-[[1-[3-[4-([1,1'-biphenyl]-4-ylcarbonyl)-2-propylphenoxy]propyl]-1,2,3,4-

tetrahydro-5-quinolinyl]oxy]-2-methyl-propanoic acid[1][2][3]

SMILES:CCCc1cc(ccc1OCCCN1CCCc2c(OC(C)(C)C(O)=O)cccc12)C(=O)c1ccc(cc1)-

c1ccccc1

Solubility Profile
Understanding the solubility limits is essential to prevent compound precipitation during cell

treatments.[1]
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Solvent Solubility Limit Notes

DMSO ~25 mg/mL
Recommended for stock

solutions.[1]

Ethanol ~25 mg/mL
Alternative organic stock.[1][2]

[3]

DMF ~25 mg/mL
Suitable for specific chemical

syntheses.[1]

PBS (pH 7.2)
< 100

g/mL

Critical: Do not dissolve

directly in aqueous buffers.[1]

Mechanism of Action: PPAR Activation
CAY10599 functions as a ligand for the ligand-binding domain (LBD) of PPAR

.[1] Upon binding, it induces a conformational change that facilitates the release of co-
repressors (e.g., NCoR) and the recruitment of co-activators (e.g., PGC-1

).

Signaling Pathway Visualization
The following diagram illustrates the canonical pathway activated by CAY10599, leading to the

transcription of insulin-sensitizing genes.[1]
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Figure 1: Mechanism of Action.[1] CAY10599 binds PPAR

, promoting heterodimerization with RXR and subsequent binding to Peroxisome Proliferator
Response Elements (PPRE).

Experimental Protocols: Handling & Reconstitution
Expert Insight: The most common cause of experimental variability with lipophilic compounds

like CAY10599 is "silent precipitation"—where the compound crashes out of solution upon

addition to aqueous media, reducing the effective concentration.[1]

Protocol A: Preparation of Stock Solution (10 mM)
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Calculate Mass: To prepare 1 mL of a 10 mM stock, weigh 5.92 mg of CAY10599.[1]

Solvent Choice: Add 1 mL of high-grade anhydrous DMSO. Avoid Ethanol for long-term

storage due to evaporation.[1]

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at 37°C for 5 minutes.

Storage: Aliquot into light-protective amber vials (to prevent UV degradation) and store at

-20°C. Stable for >1 year.

Protocol B: Cell Culture Treatment (Self-Validating
System)
To treat cells at a final concentration of 1

M without precipitation:

Intermediate Dilution: Dilute the 10 mM DMSO stock 1:100 in culture media without serum

first. This creates a 100

M working solution.

Validation Step: Inspect this tube against a light source.[1][4] If cloudy, the compound has

precipitated.[1]

Final Dilution: Add the 100

M working solution to the cell culture plate (containing serum-media) to reach the final 1

M concentration.

Result: Final DMSO concentration is 0.01%, which is non-toxic to most cell lines.[1]

Workflow Visualization
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Figure 2: Validated reconstitution workflow to ensure solubility and precise dosing.

Biological Applications & Key Findings
Selectivity Profile
CAY10599 is a tool compound used to distinguish PPAR

effects from other isoforms.[1]

PPAR

: EC

= 0.05

M[1][2]

PPAR

: EC

= 3.99

M (Selectivity Ratio: ~80)[1]

PPAR

: EC

> 10.0

M (Selectivity Ratio: >200)[1]

Key Studies
Adipogenesis: In 3T3-L1 preadipocytes, CAY10599 induces differentiation into mature

adipocytes, evidenced by lipid accumulation and upregulation of FABP4 and Adipoq.[1]

Myogenesis: Research using C2C12 myoblasts demonstrated that PPAR
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activation (using CAY10599) works synergistically with cyclic stretch to facilitate myogenesis,
highlighting its role in mechanotransduction pathways [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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